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Compound of Interest

Compound Name: Fmoc-Met-OH

Cat. No.: B557415

An In-depth Overview of the Properties, Synthesis, and Biological Significance of N-a-Fmoc-L-
methionine

Fmoc-Met-OH, or N-0-(9-Fluorenylmethoxycarbonyl)-L-methionine, is a pivotal amino acid
derivative extensively utilized in solid-phase peptide synthesis (SPPS). Its unique properties,
particularly the susceptibility of the methionine side chain to oxidation, present both challenges
and opportunities in the synthesis of peptides for research, diagnostics, and therapeutic
development. This technical guide provides a comprehensive overview of the chemical and
physical properties of Fmoc-Met-OH, detailed experimental protocols for its use in peptide
synthesis, and an exploration of the role of methionine in biological signaling pathways.

Core Properties of Fmoc-Met-OH

Fmoc-Met-OH is a white to off-white powder that is a standard building block for incorporating
methionine residues into synthetic peptides using the Fmoc-based solid-phase synthesis
strategy.[1][2][3][4] The fluorenylmethoxycarbonyl (Fmoc) protecting group on the alpha-amino
group is base-labile, allowing for its selective removal under mild conditions that do not affect
the acid-labile side-chain protecting groups of other amino acids or the peptide-resin linkage.[5]

Physicochemical and Spectroscopic Data
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A summary of the key quantitative data for Fmoc-Met-OH is presented in the tables below for

easy reference and comparison.

Identifier Value Reference
CAS Number 71989-28-1 [1][6]
Molecular Formula C20H21NO4S [1][6]
Molecular Weight 371.45 g/mol [1][6]
Physical Property Value Reference
Appearance White to off-white powder [7]
Melting Point 121-123 °C
Optical Rotation [a]20/D -29.5+1.5° ¢ =1% in DMF
Solubility Soluble in DMF
Spectroscopic Data Description Reference
Spectra available from various
1H NMR [2][8]
sources.
Spectra available from various
13C NMR [2][9]
sources.
Spectra available for Fmoc-
Infrared (IR) [10]

Met(O2)-OH.

Mass Spectrometry

Consistent with the molecular

weight.

[7]

Experimental Protocols for Fmoc-Met-OH in Solid-
Phase Peptide Synthesis
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The incorporation of Fmoc-Met-OH into a peptide sequence follows the general cycle of Fmoc-
based solid-phase peptide synthesis (SPPS). However, special considerations are necessary
to address the potential oxidation of the methionine thioether side chain.

Standard Fmoc-SPPS Cycle

The synthesis involves the sequential addition of amino acids to a growing peptide chain
attached to a solid support (resin). The general workflow is depicted below.

Repeat Cycle for
Next Amino Acid

Amino Acid Coupling
(Fmoc-Met-OH + Activator)

Washing
(DMF) Final

Fmoc Deprotection Washing
(RS S > (c.g., 20% Piperidine in DMF) > (DMF)

Cleavage & Deprotecti
(TFA-based cocktail)

Purified Peptide

Start with Standard Fmoc-SPPS Cleavage & Deprotection RP-HPLC Purification Reduction of Met(O) Final Met-Containing
Fmoc-Met(0)-OH (Standard Cocktail) of Met(O)-Peptide to Met Peptide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557415#what-are-the-properties-of-fmoc-met-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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